N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: N-(1-ethylpyrazolo[3,4-b]quinolin-3-yl)benzamide
• InChI: InChI=1S/C19H16N4O/c1-2-23-18-15(12-14-10-6-7-11-16(14)20-18)17(22-23)21-19(24)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,21,22,24)
• InChI Key: LBRSGWPRJZDEGG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=CC=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=C4
• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol

Description

N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide, also known as E1Q, is a compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research. E1Q is a heterocyclic compound that belongs to the pyrazoloquinoline family, and its chemical structure is shown in Figure 1.

Mechanism of Action

The exact mechanism of action of N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide is not fully understood, but it is believed to act as a competitive inhibitor of protein kinases. This compound binds to the ATP-binding site of protein kinases and prevents the binding of ATP, thereby inhibiting kinase activity.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory effects and to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in laboratory experiments is its high selectivity for protein kinases, which allows for the specific targeting of kinase activity. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide, including the development of new synthetic methods for its production, the identification of new protein kinase targets, and the optimization of its fluorescent properties for use as a biosensor. Additionally, this compound could be further studied for its potential therapeutic applications in the treatment of cancer and inflammatory diseases.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its selective binding to protein kinases and fluorescent properties make it a useful tool for studying kinase activity, and its biochemical and physiological effects warrant further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been described in several studies, and the most commonly used method involves the condensation of 2-amino-3-cyano-4H-pyrazolo[3,4-b]quinoline with ethyl benzoylacetate in the presence of a catalyst. The resulting product is then subjected to various purification steps to obtain pure this compound.

Scientific Research Applications

N-(1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is its use as a fluorescent probe for the detection of protein kinase activity. This compound has been shown to selectively bind to protein kinases and emit fluorescence upon phosphorylation, making it a useful tool for studying kinase activity in vitro and in vivo.